Cas no 66952-53-2 (4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate)
66952-53-2 structure
Product Name:4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate
CAS No:66952-53-2
MF:C11H15NO4S2
MW:289.371100664139
CID:2796710
PubChem ID:13909779
Update Time:2025-04-21
4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate Chemical and Physical Properties
Names and Identifiers
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- 66952-53-2
- DTXSID90552361
- 4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate
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- Inchi: 1S/C11H15NO4S2/c1-3-8-12-11(13)17-10-6-4-9(5-7-10)16-18(2,14)15/h4-7H,3,8H2,1-2H3,(H,12,13)
- InChI Key: ILAYGUPYICICJP-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OC1C=CC(=CC=1)SC(NCCC)=O
Computed Properties
- Exact Mass: 289.04425031Da
- Monoisotopic Mass: 289.04425031Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 356
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 106Ų
4-[(Propylcarbamoyl)sulfanyl]phenyl methanesulfonate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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